2-Di-n-propylaminoindan

• CAS: 71096-41-8

Core Science & Biosynthesis

A Tale of Two Scaffolds: An In-depth Technical Guide to the Structure-Activity Relationship of 2-(Dipropylamino)indan vs. 2-Aminotetralin

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-aminoindan and 2-aminotetralin scaffolds represent two privileged structures in central nervous system (CNS) drug discovery, forming the core of numerous dopaminergic and serotonergic ligands. Their inherent structural rigidity, a consequence of the fused aliphatic and aromatic rings, provides a constrained phenethylamine pharmacophore, making them invaluable tools for probing receptor-ligand interactions. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 2-(dipropylamino)indan (2-DPAI) and 2-aminotetralin (2-AT), with a particular focus on their differential effects at dopamine and serotonin receptors. We will delve into the subtle yet critical structural distinctions between the five-membered indan and six-membered tetralin ring systems, explore their synthetic pathways, and dissect the impact of N-substitution and aromatic ring functionalization on receptor affinity and functional activity. This guide is intended to serve as a valuable resource for medicinal chemists and pharmacologists working on the design and development of novel CNS-active agents.

Structural and Conformational Analysis: The Foundation of Activity

The fundamental difference between the 2-aminoindan and 2-aminotetralin scaffolds lies in the size of the saturated ring fused to the benzene ring. This seemingly minor variation has significant implications for the overall three-dimensional shape and conformational flexibility of the molecules, which in turn dictates how they interact with their biological targets.

• 2-Aminotetralin (2-AT): The six-membered saturated ring in the tetralin scaffold can adopt a half-chair conformation. This provides a degree of flexibility, allowing the amino substituent to exist in either an axial or equatorial position. The energetic barrier between these conformations is relatively low, meaning that the molecule can readily adapt its shape to fit into a binding pocket.

• 2-(Dipropylamino)indan (2-DPAI): The five-membered cyclopentane ring of the indan scaffold is less flexible than the cyclohexane ring of tetralin. It typically adopts an envelope or twist conformation, resulting in a more planar and rigid overall structure. This conformational constraint can be advantageous in locking the molecule into a bioactive conformation, potentially leading to higher affinity and selectivity for a particular receptor.

The following diagram illustrates the structural differences between the two scaffolds.

Caption: Core structural differences between the 2-aminoindan and 2-aminotetralin scaffolds.

Synthesis of Key Scaffolds

The synthesis of both 2-aminoindan and 2-aminotetralin derivatives typically proceeds through the corresponding ketones, 2-indanone and 2-tetralone, respectively. Reductive amination is a common and versatile method for introducing the desired amino group.

General Synthesis of 2-(Dialkylamino)indans

A representative synthesis of a 2-(dialkylamino)indan, such as 2-DPAI, involves the reductive amination of 2-indanone with the appropriate dialkylamine.

Caption: General synthetic workflow for 2-(dipropylamino)indan.

General Synthesis of 2-Aminotetralins

Similarly, 2-aminotetralin and its N-alkylated derivatives are commonly synthesized from 2-tetralone.

Caption: General synthetic workflow for 2-aminotetralins.

Structure-Activity Relationship at Dopamine Receptors

Both scaffolds have been extensively explored for their interactions with dopamine receptors, particularly the D2 subtype.

2-Aminotetralin Derivatives

The 2-aminotetralin scaffold is a well-established template for potent D2 receptor agonists. The SAR for this class of compounds is relatively well-defined:

• N-Substitution: The nature of the substituents on the nitrogen atom is a critical determinant of dopaminergic activity. N,N-dipropyl substitution is often optimal for D2 receptor agonism.[1] Shorter alkyl chains, such as dimethyl or diethyl, or a single N-propyl group, generally result in lower potency.[1]

• Aromatic Ring Substitution: The position and nature of substituents on the aromatic ring significantly modulate activity. Hydroxylation at the 5- and/or 6-positions, mimicking the catechol moiety of dopamine, generally enhances potency.[2] For instance, 5-hydroxy-2-(di-n-propylamino)tetralin is a potent D2 agonist.[3] The 5,6-dihydroxy derivative is even more potent.[3] In contrast, 5,7-dihydroxy derivatives are less potent dopaminergic agents.[2]

• Stereochemistry: The 2-aminotetralin scaffold possesses a chiral center at the C2 position. For many dopaminergic 2-aminotetralins, the activity resides primarily in one enantiomer. For 5-hydroxy-2-(dipropylamino)tetralin, the levorotatory (-) enantiomer is the active form.[3]

2-Aminoindan Derivatives

The SAR for 2-aminoindans as dopamine receptor ligands is less extensively documented but reveals some key differences compared to the tetralin series.

• N-Substitution: Similar to the tetralins, N,N-dipropyl substitution is a common feature of active 2-aminoindan-based dopamine agonists.

• Aromatic Ring Substitution: A crucial finding is that unsubstituted 2-(di-n-propylamino)indan (2-DPAI) and its diethyl analog have been reported to be inactive as DA2 receptor agonists in an assay measuring the inhibition of responses to cardioaccelerator nerve stimulation.[4] However, the introduction of a hydroxyl group on the aromatic ring can "switch on" dopaminergic activity.[4] Specifically, 4-hydroxy-2-(dipropylamino)indan was found to be a potent central dopamine-receptor stimulating agent.[5] The 5-hydroxy isomer was less active.[5] This suggests that for the indan scaffold, an aromatic hydroxyl group is a more critical determinant of D2 agonist activity than for the tetralin scaffold.

• Stereochemistry: For 4-hydroxy-2-di-n-propylaminoindan, the dopaminergic activity is stereoselective, with the (R)-isomer being more potent than the (S)-isomer.[4]

Comparative Analysis and Data Summary

The key takeaway from the SAR at dopamine receptors is the differential requirement for aromatic hydroxylation. While beneficial for 2-aminotetralins, it appears to be essential for conferring D2 agonist activity to the 2-aminoindan scaffold in certain assays. This could be due to the more rigid nature of the indan ring system requiring an additional anchoring point (the hydroxyl group) for optimal receptor interaction and activation.

Compound	Scaffold	Aromatic Substitution	N-Substitution	Dopamine Receptor Activity	Reference
2-AT	Tetralin	Unsubstituted	-NH2	Weak agonist/releaser	[4]
5-OH-DPAT	Tetralin	5-OH	-N(Pr)2	Potent D2 agonist	[3]
5,6-diOH-DPAT	Tetralin	5,6-diOH	-N(Pr)2	Very potent D2 agonist	[3]
2-DPAI	Indan	Unsubstituted	-N(Pr)2	Reported as inactive as a DA2 agonist in one assay	[4]
4-OH-2-DPAI	Indan	4-OH	-N(Pr)2	Potent D2 agonist	[5]
5-OH-2-DPAI	Indan	5-OH	-N(Pr)2	Less active D2 agonist	[5]

Structure-Activity Relationship at Serotonin Receptors

The 2-aminotetralin scaffold is also a cornerstone in the development of selective serotonin receptor ligands, most notably for the 5-HT1A receptor.

2-Aminotetralin Derivatives

The prototypical 5-HT1A receptor agonist, 8-hydroxy-2-(dipropylamino)tetralin (8-OH-DPAT), exemplifies the key SAR features for high affinity and efficacy at this receptor.

• N-Substitution: As with dopamine receptors, N,N-dipropyl substitution is optimal for 5-HT1A receptor agonism.

• Aromatic Ring Substitution: An 8-hydroxy group is a critical feature for high-affinity 5-HT1A receptor binding and agonist activity. The C8 substituent's importance has been further explored, with studies showing that various modifications at this position can modulate affinity and efficacy.[6]

• Stereochemistry: The (R)-enantiomer of 8-OH-DPAT is the more potent 5-HT1A agonist.

Recent studies on 5-substituted-2-aminotetralins (5-SATs) have demonstrated that the (S)-stereochemistry at the C2 position confers higher affinity at 5-HT1A, 5-HT1B, and 5-HT1D receptors.[7]

2-Aminoindan Derivatives

There is comparatively less published data on the systematic exploration of 2-aminoindans as selective serotonin receptor ligands. However, some dopaminergic 2-aminoindans have been shown to possess high affinity for 5-HT1A receptors. For example, 4-hydroxy-5-methyl-di-n-propyl-2-aminoindan (RD-211) was found to have high affinity for 5-HT1A receptors in addition to its DA2 agonist activity.[4] This suggests a potential for polypharmacology or the possibility of developing selective serotonergic ligands from the 2-aminoindan scaffold.

Comparative Analysis and Data Summary

The 2-aminotetralin scaffold has been more extensively and successfully exploited for targeting serotonin receptors, particularly the 5-HT1A subtype. The SAR is well-established, with 8-OH-DPAT serving as a classic example. While some 2-aminoindans show affinity for serotonin receptors, a systematic understanding of their SAR in this context is less developed.

Compound	Scaffold	Aromatic Substitution	N-Substitution	Serotonin Receptor Activity (5-HT1A)	Reference
8-OH-DPAT	Tetralin	8-OH	-N(Pr)2	Potent and selective agonist	[8]
Various 5-SATs	Tetralin	5-substituted	-NMe2, -N(Pr)2	High affinity agonists	[7]
RD-211	Indan	4-OH, 5-Me	-N(Pr)2	High affinity	[4]

Experimental Protocols

The characterization of compounds like 2-DPAI and 2-AT relies on a suite of in vitro pharmacological assays. Below are representative protocols for determining receptor binding affinity and functional activity.

Radioligand Binding Assay for Dopamine D2 Receptors

This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of a test compound for the D2 receptor.

Objective: To determine the binding affinity of a test compound by measuring its ability to displace a radiolabeled antagonist from the D2 receptor.

Materials:

• Membrane preparation from cells expressing the human D2 receptor (e.g., CHO or HEK293 cells).

• Radioligand: [3H]-Spiperone or [3H]-Raclopride.

• Non-specific determinant: Haloperidol (10 µM) or Butaclamol (1 µM).

• Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.

• Test compound stock solutions in DMSO.

• 96-well plates, filter mats (GF/B or GF/C), and a cell harvester.

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 96-well plate, add in order:

  • 50 µL of assay buffer (for total binding) or 50 µL of non-specific determinant (for non-specific binding).

  • 50 µL of test compound dilution.

  • 50 µL of radioligand at a final concentration close to its Kd.

  • 100 µL of membrane preparation (typically 10-20 µg of protein).

• Incubate the plate at room temperature for 60-90 minutes.

• Terminate the assay by rapid filtration through the filter mat using a cell harvester.

• Wash the filters 3-4 times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Dry the filter mats and place them in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a liquid scintillation counter.

• Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a radioligand binding assay.

cAMP Functional Assay for Gi-Coupled Receptors (e.g., D2, 5-HT1A)

This protocol measures the ability of an agonist to inhibit the production of cyclic AMP (cAMP), which is a hallmark of Gi-coupled receptor activation.

Objective: To determine the potency (EC50) and efficacy (Emax) of a test compound as an agonist at a Gi-coupled receptor.

Materials:

• Cells expressing the receptor of interest (e.g., CHO-hD2 or CHO-h5-HT1A).

• Forskolin (an adenylyl cyclase activator).

• Test compound stock solutions.

• cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).

• Cell culture medium and plates.

Procedure:

• Seed the cells in a 96- or 384-well plate and grow to confluence.

• Aspirate the medium and replace it with stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Pre-incubate the cells for 15-30 minutes.

• Add serial dilutions of the test compound to the wells.

• Add a fixed concentration of forskolin to all wells (except the basal control) to stimulate cAMP production.

• Incubate for 15-30 minutes at 37°C.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen assay kit.

• Plot the cAMP levels against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Conclusion and Future Directions

The 2-aminoindan and 2-aminotetralin scaffolds, while structurally similar, exhibit distinct structure-activity relationships, particularly at dopamine receptors. The key differentiating factor appears to be the greater reliance of the 2-aminoindan scaffold on aromatic hydroxylation to achieve potent D2 agonist activity. This is likely a consequence of its more rigid conformational profile. The 2-aminotetralin scaffold, with its greater flexibility, has proven to be a more versatile template for developing potent ligands for both dopamine and serotonin receptors.

Future research in this area should focus on several key aspects:

• Comprehensive Profiling of 2-DPAI: A thorough pharmacological characterization of the unsubstituted 2-(dipropylamino)indan at a wide range of CNS targets is warranted to confirm its reported inactivity at DA2 receptors and to uncover any potential activity at other sites.

• Systematic Comparative Studies: The synthesis and evaluation of a matched series of 2-aminoindan and 2-aminotetralin derivatives would provide a more direct and conclusive comparison of their SAR.

• Computational Modeling: Molecular docking and dynamics simulations could provide valuable insights into the specific receptor-ligand interactions that underpin the observed differences in activity between the two scaffolds.

By continuing to explore the rich chemical space defined by these two privileged scaffolds, researchers can pave the way for the development of novel and improved therapeutics for a range of neuropsychiatric disorders.

References

• Johansson, A. M., Arvidsson, L. E., Hacksell, U., Nilsson, J. L., Svensson, K., & Carlsson, A. (1987). Derivatives of 2-(dipropylamino)tetralin: effect of the C8-substituent on the interaction with 5-HT1A receptors. Journal of Medicinal Chemistry, 30(4), 602-611. [Link]

• Casey, A. B., Canal, C. E., & Cao, J. (2024). Development of 2-Aminotetralin-Type Serotonin 5-HT1 Agonists: Molecular Determinants for Selective Binding and Signaling at 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT1F Receptors. ACS Chemical Neuroscience, 15(2), 268-282. [Link]

• Leonard, J. T., Anbalagan, N., Kumar, S. S., Gnanasam, S. K., & Sridhar, S. K. (2002). Synthesis and pharmacological activities of 2-(3'-substituted-2'-hydroxypropylamino)pyridines. Biological & Pharmaceutical Bulletin, 25(2), 215-217. [Link]

• McDermed, J. D., McKenzie, G. M., & Freeman, H. S. (1976). Synthesis and dopaminergic activity of (+/-)-, (+)-, and (-)-2-dipropylamino-5-hydroxy-1,2,3,4-tetrahydronaphthalene. Journal of Medicinal Chemistry, 19(4), 547-549. [Link]

• Hacksell, U., Arvidsson, L. E., Svensson, U., Nilsson, J. L., Wikström, H., Lindberg, P., ... & Paalzow, L. (1981). Monophenolic 2-(dipropylamino)indans and related compounds: central dopamine-receptor stimulating activity. Journal of Medicinal Chemistry, 24(4), 429-434. [Link]

• Hacksell, U., Arvidsson, L. E., Svensson, U., Nilsson, J. L., Sanchez, D., Wikström, H., ... & Carlsson, A. (1981). N-Alkylated 2-aminotetralins: Central Dopamine-Receptor Stimulating Activity. Journal of Medicinal Chemistry, 24(12), 1475-1482. [Link]

• Cannon, J. G., Perez, J. A., Pease, J. P., Long, J. P., Rusterholz, D. B., Flynn, J. R., & Dryer, S. E. (1981). 5,7-Dihydroxy-2-aminotetralin derivatives: synthesis and assessment of dopaminergic and adrenergic actions. Journal of Medicinal Chemistry, 24(2), 113-116. [Link]

• Sindelar, R. D., Mott, J., Nichols, D. E., & Hyslop, D. K. (1982). Dopaminergic structure-activity relationships of 2-aminoindans and cardiovascular action and dopaminergic activity of 4-hydroxy, 5-methyl, 2-di-n-propylaminoindan (RD-211). Journal of Medicinal Chemistry, 25(7), 858-864. [Link]

• Grol, C. J., & Rollema, H. (1977). Potential antidepressant properties of 8-hydroxy-2-(di-n-propylamino)tetralin, a selective serotonin1A receptor agonist. Journal of Pharmacy and Pharmacology, 29(1), 185-186. [Link]

• Payne, M. J., & Strange, P. G. (2004). Analysis of molecular determinants of affinity and relative efficacy of a series of R- and S-2-(dipropylamino)tetralins at the 5-HT1A serotonin receptor. Journal of Neurochemistry, 90(4), 891-900. [Link]

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The 2-Aminoindan Scaffold: A Privileged Motif for Selective Dopamine D2 Receptor Agonists

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The 2-aminoindan nucleus represents a cornerstone in the development of selective agonists for the dopamine D2 receptor (D2R), a critical G protein-coupled receptor (GPCR) implicated in numerous neurological and psychiatric disorders. This guide provides a comprehensive technical overview of the 2-aminoindan class of D2R agonists, delving into their chemical synthesis, structure-activity relationships (SAR), mechanism of action, and the critical experimental workflows used for their characterization. By synthesizing field-proven insights with established scientific principles, this document serves as a vital resource for researchers engaged in the discovery and development of novel dopaminergic therapeutics. We will explore not only full agonists but also the nuanced pharmacology of partial and biased agonists, which offer the potential for fine-tuning therapeutic effects while minimizing adverse reactions.

The Dopamine D2 Receptor: A Key Therapeutic Target

The dopamine D2 receptor is a member of the D2-like family of dopamine receptors, which also includes the D3 and D4 subtypes. These receptors are inhibitory G protein-coupled receptors (GPCRs) that primarily couple to Gαi/o proteins.[1] Activation of D2Rs initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of calcium and potassium ion channels.[2] This signaling plays a crucial role in regulating motor control, motivation, cognition, and hormonal secretion.[3] Consequently, D2Rs are a primary target for therapeutic intervention in a range of conditions, including Parkinson's disease (PD), restless legs syndrome (RLS), hyperprolactinemia, and schizophrenia.[1][2][4]

Most currently approved dopamine agonists for Parkinson's disease primarily target D2/D3 receptors.[5] While effective, these agents can be associated with significant side effects, including impulse control disorders, daytime sleepiness, and hallucinations.[3][5] This has driven the search for next-generation agonists with improved selectivity and tailored functional activity, such as partial or biased agonism, to optimize therapeutic outcomes.

D2 Receptor Signaling: Beyond G Protein Inhibition

The classical view of D2R signaling centered on G protein-mediated pathways. However, it is now well-established that D2Rs can also signal through G protein-independent pathways, primarily involving β-arrestin recruitment.[6] The ability of a ligand to selectively activate one signaling pathway over another is termed "functional selectivity" or "biased agonism".[6] This phenomenon presents a sophisticated strategy for drug design, offering the potential to develop compounds that elicit desired therapeutic effects (e.g., motor improvement in PD) while avoiding pathways associated with adverse effects.[7][8]

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An In-depth Technical Guide to the Central Nervous System Effects of 4-hydroxy-2-(dipropylamino)indan

Abstract

This technical guide provides a comprehensive overview of the synthesis, mechanism of action, and central nervous system (CNS) effects of 4-hydroxy-2-(dipropylamino)indan (4-OH-DPI). Drawing upon seminal preclinical research, this document elucidates the compound's primary role as a potent dopamine receptor agonist. The guide details the structure-activity relationships within the monophenolic 2-(dipropylamino)indan class and presents the key experimental findings from biochemical and behavioral studies in animal models. Methodological insights into the assays used to characterize this compound are also provided, offering a valuable resource for researchers and professionals in the fields of neuropharmacology and drug development.

Introduction

4-hydroxy-2-(dipropylamino)indan is a semi-rigid analogue of dopamine, belonging to the class of 2-aminoindan derivatives. Its structure, featuring a phenethylamine moiety embedded within a constrained indan ring system, has made it a subject of interest for investigating the structural requirements for dopamine receptor activation. This guide synthesizes the foundational research on 4-OH-DPI, with a focus on its effects on the central nervous system.

Initial investigations into monophenolic 2-(dipropylamino)indans identified 4-hydroxy-2-(dipropylamino)indan as the most potent compound in its series for eliciting central dopamine-receptor mediated effects[1]. Subsequent studies have further delineated its dopaminergic activity, highlighting its stereoselectivity and providing a basis for understanding its pharmacological profile[2]. This document will explore the key findings from these pioneering studies to provide a detailed understanding of 4-OH-DPI's CNS effects.

Chemical Structure and Properties

• IUPAC Name: 2-(Dipropylamino)-2,3-dihydro-1H-inden-4-ol

• Molecular Formula: C₁₅H₂₃NO

• Molecular Weight: 233.35 g/mol

• Structure:

  • An indan core, which is a bicyclic aromatic hydrocarbon consisting of a benzene ring fused to a cyclopentane ring.

  • A hydroxyl (-OH) group substituted at the 4-position of the indan ring.

  • A dipropylamino (-N(CH₂CH₂CH₃)₂) group attached to the 2-position of the indan ring.

The constrained conformation of the indan ring system in 4-OH-DPI provides a rigid scaffold to probe the spatial requirements of the dopamine receptor binding pocket.

Mechanism of Action: A Focus on Dopaminergic Systems

The primary mechanism of action of 4-hydroxy-2-(dipropylamino)indan is the stimulation of central dopamine receptors[1]. This has been demonstrated through a combination of in vitro biochemical assays and in vivo behavioral and physiological studies in animal models.

Evidence for Dopamine Receptor Agonism

Studies by Hacksell et al. (1981) provided the initial evidence for the central dopamine-receptor stimulating activity of 4-OH-DPI[1]. Their research, along with subsequent work, has established the following key points:

• Biochemical Evidence: While specific radioligand binding data for 4-OH-DPI is not extensively detailed in the foundational literature, its dopaminergic activity was inferred from biochemical assays that measure the consequences of dopamine receptor activation, such as changes in dopamine synthesis and metabolism.

• Behavioral Evidence: In rats, 4-OH-DPI has been shown to induce behaviors consistent with dopamine receptor stimulation. These include stereotyped behaviors, which are repetitive, unvarying, and seemingly purposeless movements often associated with the activation of nigrostriatal dopamine pathways.

• Physiological Evidence: In dogs, 4-OH-DPI was found to induce emesis, a physiological response mediated by the chemoreceptor trigger zone (CTZ) in the brainstem, which is rich in dopamine D2 receptors[1].

Receptor Subtype Selectivity

The foundational literature primarily characterizes 4-OH-DPI as a central dopamine receptor agonist without specifying its precise selectivity for D1-like versus D2-like receptor families or individual subtypes (D1, D2, D3, D4, D5). However, the observed emetic effects and stereotyped behaviors are classically associated with the activation of D2-like receptors.

Structure-Activity Relationships

The dopaminergic activity of 2-(dipropylamino)indans is significantly influenced by the position of the hydroxyl group and the nature of the amino substituent.

• Position of the Hydroxyl Group: 4-Hydroxy-2-(dipropylamino)indan was found to be more potent than its 5-hydroxy analogue, indicating that the position of the phenolic hydroxyl group is critical for optimal interaction with the dopamine receptor[1].

• Stereoselectivity: The dopaminergic activity of 4-hydroxy-2-di-n-propylaminoindan is stereoselective, with the R-isomer being more potent than the S-isomer[2]. This highlights the importance of the three-dimensional arrangement of the pharmacophoric elements for receptor recognition and activation.

• N-Substituents: The dipropylamino group appears to be favorable for activity within this class of compounds.

The following diagram illustrates the key structural features of 4-OH-DPI and their importance for its dopaminergic activity.

Caption: Key structural features of 4-OH-DPI contributing to its dopamine receptor agonism.

Central Nervous System Effects

The central nervous system effects of 4-hydroxy-2-(dipropylamino)indan are primarily driven by its dopamine receptor stimulating activity. Preclinical studies have characterized these effects through various behavioral and physiological paradigms.

Behavioral Effects in Rodents

In rats, administration of 4-OH-DPI leads to a distinct set of behaviors that are characteristic of central dopaminergic stimulation. The primary observed effects include:

• Stereotyped Behavior: This includes repetitive, compulsive behaviors such as sniffing, gnawing, and licking. The intensity of these behaviors is dose-dependent and is a hallmark of dopamine agonist activity, particularly in the nigrostriatal pathway.

• Locomotor Activity: While not extensively detailed in the foundational literature, dopamine agonists typically produce a biphasic effect on locomotor activity, with lower doses causing hypoactivity (due to autoreceptor stimulation) and higher doses leading to hyperactivity (due to postsynaptic receptor stimulation). The specific effects of 4-OH-DPI on locomotion would require further investigation.

Emetic Effects in Canines

As mentioned previously, 4-OH-DPI has been shown to induce emesis in dogs[1]. This effect is a strong indicator of dopamine D2 receptor agonism in the chemoreceptor trigger zone of the area postrema.

Potential for Other CNS Effects

Given its mechanism as a dopamine agonist, it is plausible that 4-OH-DPI could influence other CNS functions regulated by dopamine, including:

• Reward and Reinforcement: Dopamine is a key neurotransmitter in the brain's reward pathways. Therefore, 4-OH-DPI could potentially have reinforcing properties.

• Cognition: Dopaminergic signaling in the prefrontal cortex is crucial for executive functions such as working memory and attention. The effects of 4-OH-DPI on these cognitive domains have not been explicitly studied.

• Hormonal Regulation: Dopamine is a potent inhibitor of prolactin release from the pituitary gland. As a dopamine agonist, 4-OH-DPI would be expected to suppress prolactin levels.

It is important to note that these potential effects are inferred from the known roles of the dopaminergic system and have not been directly demonstrated for 4-OH-DPI in the available literature.

Experimental Protocols

The characterization of 4-hydroxy-2-(dipropylamino)indan has relied on established preclinical models for assessing dopaminergic activity. Below are detailed methodologies representative of those used in the foundational studies.

Synthesis of 4-hydroxy-2-(dipropylamino)indan

A general synthetic route to 4-hydroxy-2-(dipropylamino)indan involves the following key steps:

• Starting Material: 4-Methoxy-2-indanone.

• Reductive Amination: Reaction of 4-methoxy-2-indanone with dipropylamine in the presence of a reducing agent (e.g., sodium cyanoborohydride or catalytic hydrogenation) to form 4-methoxy-2-(dipropylamino)indan.

• Demethylation: Cleavage of the methyl ether at the 4-position to yield the free phenol, 4-hydroxy-2-(dipropylamino)indan. This is typically achieved using a strong acid such as hydrobromic acid or a Lewis acid like boron tribromide.

• Purification: The final product is purified by crystallization or column chromatography.

In Vivo Assessment of Dopaminergic Activity

• Animals: Male Sprague-Dawley or Wistar rats.

• Housing: Housed in a temperature-controlled environment with a 12-hour light/dark cycle, with ad libitum access to food and water.

• Procedure:

  • Rats are habituated to the testing cages for at least 30 minutes prior to drug administration.

  • 4-OH-DPI is dissolved in a suitable vehicle (e.g., saline, acidified saline, or a small amount of a co-solvent) and administered via a specific route (e.g., intraperitoneal or subcutaneous).

  • Immediately after injection, rats are placed back into the observation cages.

  • Behavior is observed and scored by a trained observer who is blind to the treatment conditions. Scoring is typically done at regular intervals (e.g., every 5-10 minutes) for a set duration (e.g., 1-2 hours).

  • Stereotypy is rated on a standardized scale (e.g., a scale of 0-4, where 0 is no stereotyped behavior and 4 is continuous, intense gnawing or licking).

• Data Analysis: The stereotypy scores are analyzed using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to compare the effects of different doses of 4-OH-DPI to a vehicle control.

• Animals: Beagle dogs.

• Housing: Housed in accordance with appropriate animal welfare regulations.

• Procedure:

  • Dogs are fasted overnight with free access to water.

  • 4-OH-DPI is administered (e.g., subcutaneously or intravenously).

  • The animals are observed continuously for a defined period (e.g., 1 hour).

  • The latency to the first emetic episode and the total number of emetic episodes are recorded.

• Data Analysis: The percentage of dogs showing an emetic response at each dose is calculated.

The following diagram illustrates a typical workflow for the in vivo characterization of a novel CNS compound like 4-OH-DPI.

Caption: Experimental workflow for in vivo characterization of 4-OH-DPI.

Discussion and Future Directions

The existing research provides a solid foundation for understanding the central nervous system effects of 4-hydroxy-2-(dipropylamino)indan as a potent dopamine receptor agonist. However, several areas warrant further investigation to build a more complete pharmacological profile.

• Receptor Binding Profile: A comprehensive radioligand binding screen against a wide panel of CNS receptors and transporters would be invaluable to determine the selectivity of 4-OH-DPI. While its primary activity appears to be at dopamine receptors, potential interactions with serotonin, adrenergic, or other receptors cannot be ruled out based on the current data.

• Functional Assays: In vitro functional assays (e.g., cAMP accumulation, calcium mobilization, or β-arrestin recruitment) for specific dopamine receptor subtypes would clarify its potency and efficacy (full vs. partial agonist) at each subtype.

• Pharmacokinetics: Studies on the absorption, distribution, metabolism, and excretion (ADME) of 4-OH-DPI are needed to understand its bioavailability, brain penetration, and duration of action.

• Expanded Behavioral Phenotyping: A broader range of behavioral assays could explore its effects on models of depression, anxiety, psychosis, and cognitive function, providing a more nuanced understanding of its potential therapeutic applications and side-effect profile.

Conclusion

4-hydroxy-2-(dipropylamino)indan is a potent, stereoselective central dopamine receptor agonist. Its CNS effects, characterized by the induction of stereotyped behavior in rats and emesis in dogs, are consistent with its mechanism of action. The foundational research on this compound has provided valuable insights into the structure-activity relationships of dopaminergic 2-aminoindans. While further research is needed to fully elucidate its pharmacological profile, 4-OH-DPI remains an important tool compound for the study of the dopamine system and a notable example of early dopamine receptor agonist development.

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An In-depth Technical Guide to 2-Di-n-propylaminoindan: Physicochemical Properties, Synthesis, and Hypothesized Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Di-n-propylaminoindan is a substituted aminoindane derivative. The indan backbone, a bicyclic hydrocarbon, provides a rigid framework that is a common feature in many psychoactive compounds and pharmaceuticals.[1][2] The di-n-propylamino group, a secondary amine, is expected to significantly influence the compound's physicochemical properties and its interaction with biological targets. Aminoindanes are recognized as a class of compounds with potential applications in medicinal chemistry, particularly in the development of agents targeting the central nervous system.[1][3] This guide aims to provide a comprehensive theoretical overview of 2-Di-n-propylaminoindan, offering insights into its molecular characteristics, potential synthesis, and hypothesized pharmacological actions.

Predicted Physicochemical Properties

The chemical and physical properties of 2-Di-n-propylaminoindan can be predicted by considering the contributions of the indan and di-n-propylamine components.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₅H₂₃N	Based on the fusion of an indan ring (C₉H₁₀) and a di-n-propylamino group (C₆H₁₄N) with the loss of a hydrogen atom at the point of attachment.
Molecular Weight	Approximately 217.35 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Di-n-propylamine is a colorless to pale yellow liquid, and this characteristic is likely to be retained.
Odor	Amine-like or fishy	A characteristic odor is expected due to the presence of the di-n-propylamine group.[4]
Boiling Point	> 112 °C	The boiling point is predicted to be higher than that of di-n-propylamine (110-112 °C) due to the increased molecular weight and van der Waals forces from the indan moiety.
Melting Point	< -60 °C	The melting point is likely to be low, similar to or lower than that of di-n-propylamine (-63 °C), as the bulky, non-symmetrical structure may hinder efficient crystal packing.
Density	~ 0.8 - 0.9 g/cm³	Expected to be slightly higher than di-n-propylamine (~0.72 g/cm³) due to the denser indan ring, but likely still less dense than water.
Solubility	Partially miscible with water; soluble in organic solvents	The di-n-propylamino group confers some polarity and potential for hydrogen bonding, leading to partial water solubility. The hydrophobic indan ring will promote solubility in organic solvents like alcohols and ethers.
pKa	~ 10.5 - 11.5	The di-n-propylamino group is basic. The pKa is expected to be in the range of other secondary amines, such as di-n-propylamine (pKa of the conjugate acid is around 11).[5]

Potential Synthetic Pathways

The synthesis of 2-Di-n-propylaminoindan can be approached through several established methods for the N-alkylation of amines. A common and effective strategy would involve the reductive amination of 2-indanone.

Reductive Amination of 2-Indanone

This two-step, one-pot reaction is a widely used method for the synthesis of secondary and tertiary amines.

Step-by-Step Methodology:

• Imine Formation: 2-Indanone is reacted with di-n-propylamine in a suitable solvent (e.g., methanol, dichloromethane) to form the corresponding enamine or iminium ion intermediate. The reaction is typically acid-catalyzed (e.g., with a few drops of acetic acid) to facilitate the dehydration step.

• Reduction: A reducing agent is added to the reaction mixture to reduce the enamine/iminium ion to the final secondary amine product, 2-Di-n-propylaminoindan. Common reducing agents for this purpose include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (H₂/Pd-C). Sodium cyanoborohydride is often preferred as it is a milder reducing agent that selectively reduces the iminium ion in the presence of the ketone starting material.

Experimental Workflow Diagram:

Caption: Reductive amination workflow for the synthesis of 2-Di-n-propylaminoindan.

Hypothesized Pharmacology and Mechanism of Action

Based on the pharmacology of other 2-aminoindane derivatives, 2-Di-n-propylaminoindan is hypothesized to act as a monoamine releasing agent, with potential activity at the dopamine transporter (DAT) and the serotonin transporter (SERT).[6][7] The rigid structure of the indan backbone is analogous to that of amphetamine, suggesting a similar mechanism of action.[6]

Interaction with Dopamine and Serotonin Transporters

The primary mechanism of action for many psychoactive aminoindanes involves their ability to interact with and reverse the function of monoamine transporters.[7]

• Dopamine Transporter (DAT): 2-Di-n-propylaminoindan is predicted to be a substrate for DAT. By binding to the transporter, it can be transported into the presynaptic neuron.[8][9] Once inside, it is thought to disrupt the vesicular storage of dopamine, leading to an increase in cytosolic dopamine levels. This, in turn, causes a reversal of DAT function, resulting in the non-vesicular release of dopamine into the synaptic cleft.[10]

• Serotonin Transporter (SERT): Similarly, the compound may also interact with SERT, leading to the release of serotonin.[11] The relative affinity for DAT versus SERT would determine the specific pharmacological profile of the compound, with higher DAT affinity suggesting more stimulant-like effects and higher SERT affinity suggesting more empathogenic or mood-altering effects.

Signaling Pathway Diagram:

Caption: Hypothesized mechanism of action of 2-Di-n-propylaminoindan at presynaptic monoamine transporters.

Potential Therapeutic Applications

Given its predicted mechanism of action, 2-Di-n-propylaminoindan could be investigated for a range of therapeutic applications, particularly in the context of neurological and psychiatric disorders. The specific therapeutic potential would depend on its selectivity for different monoamine transporters.

• Dopamine-Selective Agents: If the compound shows high selectivity for DAT, it could be explored as a potential treatment for conditions characterized by dopamine deficiency, such as Attention-Deficit/Hyperactivity Disorder (ADHD) or narcolepsy.

• Serotonin-Selective Agents: A higher selectivity for SERT might suggest potential applications in mood disorders, such as depression or anxiety, similar to selective serotonin reuptake inhibitors (SSRIs), but with a different mechanism (release vs. reuptake inhibition).[12]

• Dual-Action Agents: A mixed DAT/SERT profile could be of interest for conditions where both dopamine and serotonin dysregulation are implicated, such as certain types of depression or binge eating disorder.

Recommended Analytical Methodologies

The characterization and quantification of 2-Di-n-propylaminoindan would require robust analytical methods.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like aminoindanes.[13]

Step-by-Step Protocol:

• Sample Preparation: The compound is dissolved in a suitable organic solvent (e.g., methanol, ethyl acetate). For complex matrices, a liquid-liquid extraction or solid-phase extraction may be necessary to isolate the analyte.

• Derivatization (Optional but Recommended): To improve chromatographic properties (e.g., reduce peak tailing, enhance volatility) and provide more characteristic mass spectra, derivatization with reagents such as N-methyl-bis(trifluoroacetamide) (MBTFA) or heptafluorobutyric anhydride (HFBA) is recommended.[13]

• GC Separation: The sample is injected into the GC, where it is vaporized and separated based on its boiling point and interaction with the stationary phase of the capillary column.

• MS Detection: As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron ionization) and fragmented. The resulting mass spectrum provides a unique fingerprint for the identification of the compound.

Other Potential Techniques

• Liquid Chromatography-Mass Spectrometry (LC-MS): Particularly useful for the analysis of less volatile derivatives or for samples in biological matrices.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for the structural elucidation and confirmation of the synthesized compound. Both ¹H and ¹³C NMR would be required.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups present in the molecule.

Conclusion

2-Di-n-propylaminoindan represents an intriguing yet understudied molecule within the broader class of aminoindanes. While direct experimental data is lacking, a comprehensive theoretical profile can be constructed based on established chemical principles and the known properties of its constituent parts. This guide provides a foundational framework for researchers interested in exploring the synthesis, properties, and potential pharmacological activities of this compound. It is imperative that the predictions and hypotheses presented herein are subjected to rigorous experimental validation to fully elucidate the chemical and biological nature of 2-Di-n-propylaminoindan.

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Protocols & Analytical Methods

Application Notes and Protocols for Dosing 2-Aminoindan Dopamine Agonists in Rodent Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the preclinical evaluation of 2-aminoindan (2-AI) and its analogs, a class of compounds with significant activity as dopamine agonists. Recognizing the nuanced pharmacological profiles within this chemical family, this guide eschews a one-size-fits-all template. Instead, it offers a deep dive into the mechanistic rationale behind experimental design, providing detailed, field-proven protocols for researchers. The focus is on ensuring scientific integrity through a thorough understanding of the compounds' mechanisms of action, leading to the generation of robust and reproducible data. This guide is intended to empower researchers to design and execute well-controlled rodent studies to explore the therapeutic potential and neurobehavioral effects of 2-aminoindan-based dopamine agonists.

Introduction: The 2-Aminoindan Scaffold - A Versatile Modulator of Monoamine Systems

The 2-aminoindan structural motif has emerged as a promising scaffold in medicinal chemistry, particularly in the development of agents targeting the central nervous system.[1] 2-Aminoindan itself is a monoamine releasing agent that acts as a selective substrate for the norepinephrine transporter (NET) and the dopamine transporter (DAT).[2] This profile gives it psychostimulant-like properties, though with reported lower potency than amphetamine.[2]

Crucially, substitutions on the indane ring system can dramatically alter the compound's selectivity and potency at the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters. This chemical diversity allows for the fine-tuning of pharmacological effects, leading to a spectrum of compounds ranging from catecholamine-selective releasing agents to more serotonin-dominant agents with potential applications in mood disorders or as entactogens.[3] Understanding this structure-activity relationship is paramount for selecting the appropriate analog and designing relevant preclinical studies.

Mechanistic Considerations for Experimental Design

A successful in vivo study begins with a clear understanding of the test compound's mechanism of action. For 2-aminoindan and its derivatives, the primary targets are the monoamine transporters.

Transporter Selectivity and Behavioral Outcomes

The ratio of activity at DAT, NET, and SERT will profoundly influence the behavioral phenotype observed in rodents.

• High DAT/NET Activity (e.g., 2-AI): Compounds with this profile are predicted to have effects similar to classical psychostimulants like amphetamine.[2] This includes increased locomotor activity, stereotypy at higher doses, and potential for reward and reinforcement.

• Increased SERT Activity (e.g., MDAI, MMAI): Ring-substituted analogs often exhibit increased potency at SERT.[4] This can lead to a more complex behavioral profile, potentially with reduced stimulant effects and the emergence of behaviors analogous to those produced by MDMA.[3]

Signaling Pathways

As monoamine releasing agents, 2-aminoindans indirectly activate dopaminergic signaling pathways. This involves the release of dopamine into the synaptic cleft, which then acts on post-synaptic D1 and D2-family receptors, initiating downstream signaling cascades that modulate neuronal excitability and gene expression.

Figure 1: Simplified Dopaminergic Signaling Pathway for 2-Aminoindan.

Dosing Guidelines and Formulation

Due to the limited publicly available in vivo data for many 2-aminoindan analogs, a systematic approach to dose selection is crucial.

Estimating a Starting Dose

A key challenge is converting in vitro potency (EC50 or Ki values) to an in vivo dose. While there is no direct formula, a common starting point for in vivo studies is to aim for a brain concentration that is a multiple of the in vitro EC50 or Ki value.[5] This requires an understanding of the compound's pharmacokinetic properties.

General Principle: A starting point for dose-finding studies can be estimated by considering the in vitro potency and making assumptions about bioavailability and brain penetration. For a compound with an in vitro EC50 of 100 nM for dopamine release, a researcher might aim for a brain concentration of 100-1000 nM.

Dose-Response Studies

It is imperative to conduct a dose-response study to determine the optimal dose for the desired behavioral effect. A typical dose-response study for a novel psychostimulant might include a vehicle control and at least 3-4 doses of the test compound, spaced logarithmically (e.g., 1, 3, 10, 30 mg/kg).

Administration Routes and Vehicles

The choice of administration route will depend on the experimental question and the pharmacokinetic profile of the compound.

• Intraperitoneal (IP): Commonly used for systemic administration in rodents, offering rapid absorption.

• Subcutaneous (SC): Can provide a more sustained release profile compared to IP injection.[3]

• Oral (PO): Relevant for assessing the potential for oral bioavailability and clinical translation.

Vehicle Selection: The choice of vehicle is critical for ensuring the compound is fully dissolved or uniformly suspended and is non-toxic to the animal.

• Saline (0.9% NaCl): The preferred vehicle for water-soluble compounds.[6]

• Saline with a small percentage of a co-solvent (e.g., DMSO, ethanol, or Tween 80): For compounds with limited water solubility. The final concentration of the co-solvent should be minimized to avoid vehicle-induced effects.[6]

Table 1: In Vitro Potency of 2-Aminoindan and Analogs at Monoamine Transporters [2]

Compound	SERT EC50 (nM)	NET EC50 (nM)	DAT EC50 (nM)
2-AI	>10,000	86	439
MDAI	114	117	1,334
MMAI	31	3,101	>10,000
d-Amphetamine	1,765	7.2	24.8

Experimental Protocols

The following are detailed protocols for key behavioral and neurochemical assays relevant to the study of 2-aminoindan dopamine agonists.

Locomotor Activity Assessment

This assay is fundamental for characterizing the stimulant or sedative effects of a compound.

Protocol:

• Habituation: Acclimate the rodents to the testing room for at least 60 minutes before the experiment. Habituate the animals to the locomotor activity chambers for 30-60 minutes on at least one day prior to the test day.

• Drug Administration: Administer the 2-aminoindan analog or vehicle via the chosen route (e.g., IP, SC).

• Data Collection: Immediately place the animal in the locomotor activity chamber. Record activity in 5-minute bins for a total of 60-120 minutes. Key parameters to measure include horizontal activity (distance traveled), vertical activity (rearing), and stereotypy.

• Data Analysis: Analyze the data using a two-way ANOVA with dose and time as factors, followed by appropriate post-hoc tests.

Figure 2: Experimental Workflow for Locomotor Activity Assessment.

Rotational Behavior in a 6-OHDA Lesion Model

This model is used to assess the in vivo efficacy of dopamine agonists in a rodent model of Parkinson's disease.[7]

Protocol:

• 6-OHDA Lesion: Unilaterally lesion the nigrostriatal dopamine pathway with 6-hydroxydopamine (6-OHDA).

• Recovery: Allow the animals to recover for at least two weeks.

• Drug Administration: Administer the 2-aminoindan analog or a standard dopamine agonist (e.g., apomorphine) subcutaneously.

• Data Collection: Place the animal in a circular arena and record the number of full 360° rotations, both ipsilateral and contralateral to the lesion, for 60-90 minutes.

• Data Analysis: Express the data as net rotations (contralateral - ipsilateral) and analyze using a one-way ANOVA or t-test.

In Vivo Microdialysis for Dopamine Release

This technique allows for the direct measurement of extracellular dopamine levels in specific brain regions.[8]

Protocol:

• Probe Implantation: Stereotaxically implant a microdialysis probe into the brain region of interest (e.g., striatum or nucleus accumbens).

• Baseline Collection: Perfuse the probe with artificial cerebrospinal fluid (aCSF) and collect baseline dialysate samples for at least 60 minutes.

• Drug Administration: Administer the 2-aminoindan analog systemically (e.g., IP or SC).

• Sample Collection: Continue to collect dialysate samples at regular intervals (e.g., every 10-20 minutes) for at least 2 hours post-injection.

• Analysis: Analyze the dopamine concentration in the dialysate samples using HPLC with electrochemical detection.

• Data Analysis: Express the data as a percentage change from baseline and analyze using a repeated-measures ANOVA.

Conclusion

The 2-aminoindan class of dopamine agonists represents a rich area for neuropharmacological research. A thorough understanding of their structure-activity relationships and mechanisms of action is essential for designing meaningful and reproducible preclinical studies. The protocols and guidelines provided in this document are intended to serve as a robust starting point for researchers, enabling them to confidently explore the therapeutic potential of these fascinating compounds. By adhering to rigorous scientific principles and employing well-validated methodologies, the field can continue to unlock the secrets of the 2-aminoindan scaffold and its impact on brain function and behavior.

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• 3. Sustained release and improved bioavailability in mice after subcutaneous administration of griseofulvin as nano- and microcrystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mouse, rat, and dog bioavailability and mouse oral antidepressant efficacy of (2R,6R)-hydroxynorketamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conditioned place preference and locomotor activity in response to methylphenidate, amphetamine and cocaine in mice lacking dopamine D4 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdbneuro.com [mdbneuro.com]
• 8. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubilizing 2-Di-n-propylaminoindan (2-DPAI)

[1]

Introduction: The "Crash-Out" Phenomenon

Welcome to the technical support hub for 2-Di-n-propylaminoindan (2-DPAI) . A common ticket we receive involves the "crash-out" phenomenon: a clear stock solution instantly turning cloudy upon addition to Phosphate Buffered Saline (PBS) or cell culture media.[1]

The Root Cause: 2-DPAI is a lipophilic weak base (estimated pKa ~10.5).[1]

• At pH < 6.0: It exists predominantly as a protonated cation (

  ), which is water-soluble.[1]

• At pH > 7.0 (Physiological): It shifts to its non-ionized free base form (

  ), which is highly hydrophobic and insoluble.[1]

When you dilute an acidic stock or a DMSO stock into a neutral buffer (pH 7.4), the local environment forces the molecule to deprotonate, causing immediate precipitation. This guide provides three tiered strategies to overcome this thermodynamic barrier.

Module 1: The Decision Matrix

Before starting, select your protocol based on your downstream application.[1]

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on experimental constraints.

Module 2: Protocols & Methodologies

Protocol A: The "Solvent Spike" (Co-Solvents)

Best for: High-throughput screening, robust cell lines.

The Logic: Organic solvents lower the dielectric constant of the water, increasing the solubility of the non-ionized free base.[1]

Reagents:

• Anhydrous DMSO (Dimethyl Sulfoxide)[1]

• PEG-400 (Polyethylene glycol 400)[1]

• PBS (pH 7.4)[1]

Step-by-Step:

• Master Stock: Dissolve 2-DPAI (HCl salt or Free Base) in 100% DMSO to a concentration of 10 mM . Vortex until perfectly clear.

• Intermediate Dilution (Critical Step): Do not pipette 10 mM stock directly into 10 mL of media.

  • Prepare a "working solvent" of 50% DMSO / 50% PEG-400.[1]

  • Dilute your Master Stock 1:10 into this working solvent (Final: 1 mM 2-DPAI).[1]

• Final Spike: Add the intermediate solution to your aqueous buffer under rapid stirring.

  • Target: < 0.5% final DMSO concentration.

Troubleshooting Table:

Observation	Diagnosis	Solution
Immediate Cloudiness	Concentration exceeds intrinsic solubility limit.	Reduce final concentration or increase PEG-400 ratio.

| Precipitate over time (2h+) | Kinetic solubility failure (Ostwald ripening). | Use Protocol B (Cyclodextrins).[1] |

Protocol B: Cyclodextrin Complexation (The "Gold Standard")

Best for: Animal studies, sensitive primary neurons, long-term incubation.

The Logic: 2-Hydroxypropyl-

-cyclodextrin (HP- -CD) forms a "host-guest" inclusion complex.[1] The hydrophobic indane ring sits inside the cyclodextrin cavity, while the hydrophilic exterior interacts with water. This shields the hydrophobic region from the aqueous buffer [1].

Reagents:

• HP-

  -CD (Pharma grade)[1]

• Sterile Water or Saline[1]

Step-by-Step:

• Vehicle Prep: Prepare a 20% (w/v) HP-

  -CD solution in sterile water.[1] Stir until dissolved (clear viscous liquid).

• Drug Addition: Add 2-DPAI directly to the 20% CD solution.

  • Note: If using the HCl salt, it should dissolve readily.[1]

  • Note: If using the Free Base, you may need to heat to 40°C and sonicate for 30 mins.[1]

• Equilibration: Stir at room temperature for 1-2 hours to allow thermodynamic equilibrium of the complex.

• Filtration: Pass through a 0.22

  m PVDF filter to sterilize and remove any uncomplexed solid.[1]

Why this works: Unlike co-solvents, this does not change the solvent properties; it physically encapsulates the drug. This prevents precipitation even if the pH shifts.

Protocol C: pH Manipulation

Best for: Analytical chemistry, HPLC injection, short-term handling.

The Logic: By maintaining a pH at least 2 units below the pKa (pH < 8.5), you ensure >99% of the molecule is ionized (

).[1]

Step-by-Step:

• Dissolve 2-DPAI in 10 mM Acetate Buffer (pH 4.0) or 0.1 N HCl .

• The salt form (Hydrochloride) is highly soluble here (>50 mg/mL).[1]

• Warning: Do not neutralize this solution. If you inject this into a mouse or a cell culture well, the buffering capacity of the biological fluid will raise the pH to 7.4, potentially causing precipitation in situ (at the injection site).

Module 3: Mechanism of Action (Visualized)

Understanding why precipitation occurs helps prevent it.[1]

Figure 2: The chemical mechanism of precipitation upon pH shift and the protective role of Cyclodextrin encapsulation.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I autoclave my 2-DPAI solution? A: No. Most aminoindans are chemically stable, but autoclaving (121°C) can cause degradation or hydrolysis of the salt form.

• Recommendation: Dissolve in the vehicle, then filter sterilize using a 0.22

  m PVDF or PES membrane .[1]

Q2: I am using the Hydrochloride (HCl) salt, but it still precipitates in PBS. Why? A: The "Salt" designation only guarantees solubility in the bottle.[1] Once dissolved in PBS (pH 7.4), the HCl dissociates.[1] The remaining 2-DPAI molecule "sees" the pH of 7.4 and converts to the free base.[1] You are no longer working with the salt; you are working with the free base in a neutral buffer.

Q3: What is the maximum concentration I can achieve?

• Water/Acid: > 50 mg/mL (Easy)[1]

• PBS (No additives): < 0.1 mg/mL (Risk of crash)[1]

• 20% HP-

  -CD: ~ 5-10 mg/mL (Stable)[1]

Q4: Can I use Tween-80 instead of Cyclodextrin? A: Yes, surfactants like Tween-80 (0.1% - 1.0%) can stabilize the suspension by forming micelles.[1] However, Tween-80 is often more cytotoxic than Cyclodextrins and can interfere with membrane-bound receptor assays [2].[1]

References

• Brewster, M. E., & Loftsson, T. (2007).[1] Cyclodextrins as pharmaceutical solubilizers.[1][2][3][4] Advanced Drug Delivery Reviews, 59(7), 645-666.[1] [1]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[1] Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.[1] [1]

• PubChem Compound Summary. (n.d.). 2-Di-n-propylaminoindan (and related aminoindans).[1] National Center for Biotechnology Information.[1] [1]

Sources

• 1. Proflavine Dihydrochloride | C13H13Cl2N3 | CID 10750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. oatext.com [oatext.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Probing inclusion complexes of 2-hydroxypropyl-β-cyclodextrin with mono-amino mono-carboxylic acids: physicochemical specification, characterization and molecular modeling - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Serotonergic Potency: The Gold Standard 8-OH-DPAT versus the Challenger 2-Di-n-propylaminoindan

For drug development professionals and researchers in neuroscience, the selection of appropriate chemical tools is paramount. The precision of an experiment often hinges on the well-defined pharmacological profile of the chosen ligand. 8-hydroxy-2-(di-n-propylamino)tetralin (8-OH-DPAT) is a cornerstone compound, a canonical full agonist for the serotonin 5-HT1A receptor that has been instrumental in delineating the receptor's role in anxiety, depression, and cognition.[1][2] However, the scientific endeavor is one of constant refinement and exploration. Novel structures, such as those from the 2-aminoindan class, present potential alternatives with distinct pharmacological nuances.

This guide provides an in-depth, practical comparison of the serotonergic potency of the benchmark aminotetralin, 8-OH-DPAT, and a representative 2-aminoindan, 2-Di-n-propylaminoindan. While 8-OH-DPAT is extensively characterized, many 2-aminoindan derivatives are noted for their activity as monoamine releasing agents or for their affinity towards dopamine receptors.[3][4] The serotonergic profile of the unsubstituted 2-Di-n-propylaminoindan is less defined, making a direct, data-driven comparison challenging.

Therefore, this document serves a dual purpose: first, to consolidate the known potency of 8-OH-DPAT, and second, to provide a rigorous experimental framework for researchers to characterize and compare a novel or less-studied compound like 2-Di-n-propylaminoindan against this gold standard. We will delve into the essential experimental workflows—from initial receptor binding to functional G-protein activation and downstream signaling—explaining not just the "how" but the critical "why" behind each methodological choice.

Part 1: Receptor Binding Affinity – The Measure of Molecular Recognition

The first step in characterizing any ligand is to determine its affinity for the target receptor—essentially, how tightly it binds. This is quantified by the inhibition constant (Ki), a measure of the concentration of a competing ligand that will occupy 50% of the receptors in the presence of a radioligand. A lower Ki value signifies higher binding affinity. The gold-standard method for this is the competitive radioligand binding assay.

Experimental Protocol: Competitive Radioligand Binding Assay

This protocol is designed to determine the Ki of a test compound (e.g., 2-Di-n-propylaminoindan) for the 5-HT1A receptor by measuring its ability to displace the well-characterized, high-affinity radioligand, [³H]-8-OH-DPAT, from membranes prepared from cells expressing the human 5-HT1A receptor.[5]

Methodology:

• Membrane Preparation:

  • Culture HEK-293 cells stably transfected with the human 5-HT1A receptor.

  • Harvest cells and homogenize in ice-cold assay buffer (50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.1 mM EDTA).

  • Centrifuge the homogenate at 4°C. Resuspend the resulting pellet (the membrane fraction) in fresh assay buffer.

  • Determine the protein concentration of the membrane preparation using a standard method like the Bradford assay. This is crucial for ensuring reproducibility.

• Assay Setup:

  • In a 96-well microplate, combine the following in triplicate for each condition:

    • Total Binding: 50 µL membrane suspension, 50 µL [³H]-8-OH-DPAT (final concentration ~1 nM), and 50 µL assay buffer.

    • Non-Specific Binding (NSB): 50 µL membrane suspension, 50 µL [³H]-8-OH-DPAT, and 50 µL of a high concentration of a non-labeled, potent ligand (e.g., 10 µM serotonin) to saturate all specific binding sites.

    • Competition Binding: 50 µL membrane suspension, 50 µL [³H]-8-OH-DPAT, and 50 µL of the test compound at various concentrations (typically a serial dilution from 10⁻¹¹ M to 10⁻⁵ M).

• Incubation & Termination:

  • Incubate the plate for 60 minutes at room temperature (or 27°C) to allow the binding to reach equilibrium.[5]

  • Terminate the reaction by rapid filtration through a glass fiber filter mat (e.g., GF/C) using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

  • Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Quantification & Analysis:

  • Place the filter discs in scintillation vials with scintillation fluid.

  • Measure the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

  • Calculate the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis (e.g., sigmoidal dose-response curve).

  • Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a competitive radioligand binding assay.

Comparative Binding Affinity Data

The following table summarizes the known binding affinities for 8-OH-DPAT and provides a column for researchers to fill in their experimental data for 2-Di-n-propylaminoindan.

Compound	5-HT1A Ki (nM)	5-HT7 Ki (nM)	Other Notable Affinities
8-OH-DPAT	~1-10[5][6]	466[6]	Weak affinity for α₂, α₁, and D₂ receptors[7]
2-Di-n-propylaminoindan	TBD	TBD	Predominantly studied at dopamine receptors[1][4]

TBD: To Be Determined by the experimental protocol described above.

Part 2: Functional Potency & Efficacy – The Measure of Receptor Activation

High affinity does not guarantee functional activity. A compound can be a potent binder but act as an antagonist (blocking the receptor) or a partial agonist (activating it weakly). Functional assays are therefore essential to determine a compound's efficacy (Emax, the maximum response it can produce) and functional potency (EC₅₀, the concentration required to produce 50% of its maximal effect).

For G protein-coupled receptors (GPCRs) like the 5-HT1A and 5-HT7 receptors, the [³⁵S]GTPγS binding assay is a direct measure of G-protein activation, the first step in the signaling cascade.[8]

Experimental Protocol: [³⁵S]GTPγS Binding Assay

This protocol measures the ability of an agonist to stimulate the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins coupled to the receptor of interest.

Methodology:

• Reagents & Membranes:

  • Use the same membrane preparation as in the binding assay.

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4. The presence of Na⁺ and Mg²⁺ is critical for G-protein coupling.

  • GDP Solution: Prepare a stock of guanosine diphosphate (GDP). A final concentration of ~10-30 µM is typically used to ensure a basal state of the G-proteins.

• Assay Setup:

  • In a 96-well plate, add the following:

    • Membrane suspension.

    • GDP solution.

    • Test compound at various concentrations.

    • A known full agonist (e.g., 5-HT or 8-OH-DPAT for 5-HT1A) for the positive control/Emax determination.

    • Buffer for the basal (unstimulated) control.

  • Pre-incubate for 15-20 minutes at 30°C.

• Initiation & Termination:

  • Initiate the reaction by adding [³⁵S]GTPγS (final concentration ~0.1-0.5 nM).

  • Incubate for 30-60 minutes at 30°C. The optimal time should be determined empirically.

  • Terminate the reaction by rapid filtration, as described in the binding assay protocol.

• Quantification & Analysis:

  • Measure radioactivity using a liquid scintillation counter.

  • Data is typically expressed as a percentage of stimulation over the basal level, with the response to the saturating concentration of the full agonist set as 100%.

  • Plot the concentration-response curve and use non-linear regression to determine the EC₅₀ and Emax for the test compound.

Caption: Canonical signaling pathways for 5-HT1A and 5-HT7 receptors.

Part 3: In Vivo Consequences & Behavioral Correlates

Ultimately, the relevance of a compound's potency is determined by its effects in a living system. For 5-HT1A agonists, several well-established in vivo models can be used to assess potency (often measured as an ED₅₀, the dose effective in 50% of subjects).

Key In Vivo Assays:

• Hypothermia: 5-HT1A receptor activation in the brain leads to a dose-dependent decrease in body temperature. This is a robust and quantifiable measure of in vivo target engagement. [1]* Serotonin Syndrome: High doses of potent 5-HT1A agonists can induce a constellation of behaviors known as serotonin syndrome, which includes forepaw treading, flat body posture, and head weaving. [1]The dose required to elicit these behaviors is an indicator of potent in vivo activity.

• Drug Discrimination: Animals can be trained to recognize the subjective internal state produced by a drug. The ability of a test compound to substitute for a known 5-HT1A agonist (like 8-OH-DPAT) in trained animals provides strong evidence of a similar in vivo mechanism of action. [3] Systemic administration of 8-OH-DPAT is known to produce a range of effects, including hypothermia, hypotension, and bradycardia, alongside the classic behavioral signs of serotonin syndrome at higher doses. [1][9]It also suppresses the head-twitch response induced by 5-HT2A agonists. [10]The in vivo profile of 2-Di-n-propylaminoindan in these serotonergic models remains to be systematically characterized.

Discussion & Conclusion: Choosing the Right Tool for the Job

This guide has outlined the established potency of the benchmark 5-HT1A agonist, 8-OH-DPAT, and provided the experimental framework necessary to characterize a less-studied alternative like 2-Di-n-propylaminoindan.

8-OH-DPAT remains the undisputed gold standard due to its high potency and efficacy at the 5-HT1A receptor and its vast characterization in the literature. However, its utility is not without caveats. Its affinity for the 5-HT7 receptor, which often has opposing downstream effects (Gs-coupled stimulation of cAMP), can be a significant confounding factor depending on the biological system and research question. [6]Furthermore, at higher concentrations, it can inhibit serotonin reuptake, adding another layer of complexity. [7] The value of characterizing a compound like 2-Di-n-propylaminoindan lies in the potential for a different pharmacological profile. Based on literature for related compounds, it may possess higher relative affinity for dopamine receptors, which could be advantageous or disadvantageous depending on the experimental context. [4]Should the protocols outlined here reveal it to be a potent 5-HT1A agonist with lower affinity for the 5-HT7 receptor compared to 8-OH-DPAT, it could represent a more selective tool for isolating 5-HT1A-mediated effects. Conversely, if it is found to be a partial agonist, it could be valuable for studying the effects of sub-maximal receptor stimulation.

The choice between these two compounds—or any pharmacological tool—is a decision driven by the specific hypothesis being tested. A thorough understanding of potency, derived from the systematic application of binding, functional, and in vivo assays as described herein, is not merely an academic exercise; it is the foundation of robust, reproducible, and insightful science.

References

• Cheetham, S. C., & Heal, D. J. (1998). [3H]-8-OH-DPAT binding in the rat brain raphe area: involvement of 5-HT1A and non-5-HT1A receptors. Neuropharmacology, 37(12), 1549–1558. Available from: [Link]

• McKenna, D. J., & Peroutka, S. J. (1989). Discriminative stimulus properties of 8-OH-DPAT: relationship to affinity for 5HT1A receptors. Pharmacology Biochemistry and Behavior, 31(4), 817–822. Available from: [Link]

• Brylinski, M., & Konieczny, J. (2006). Stereoselectivity of 8-OH-DPAT toward the serotonin 5-HT1A receptor: Biochemical and molecular modeling study. Biochemical Pharmacology, 72(6), 765–776. Available from: [Link]

• Long, J. P., et al. (1991). Dopaminergic structure-activity relationships of 2-aminoindans and cardiovascular action and dopaminergic activity of 4-hydroxy, 5-methyl, 2-di-n-propylaminoindan (RD-211). Journal of Pharmacology and Experimental Therapeutics, 256(2), 751–756. Available from: [Link]

• Stjernlöf, P., et al. (1996). Pharmacokinetic and pharmacodynamic studies of (R)-8-hydroxy-2-(di-n-propylamino)tetralin in the rat. Naunyn-Schmiedeberg's Archives of Pharmacology, 354(5), 529–537. Available from: [Link]

• Brylinski, M., & Konieczny, J. (2006). Stereoselectivity of 8-OH-DPAT toward the serotonin 5-HT1A receptor: biochemical and molecular modeling study. Biochemical Pharmacology, 72(6), 765–776. Available from: [Link]

• Wikipedia contributors. (2023, December 22). Head-twitch response. In Wikipedia, The Free Encyclopedia. Retrieved from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 8-OH-DPAT. Retrieved from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Ligand Activity Chart for 8-OH-DPAT. Retrieved from: [Link]

• Hacksell, U., et al. (1984). Monophenolic 2-(dipropylamino)indans and related compounds: central dopamine-receptor stimulating activity. Journal of Medicinal Chemistry, 27(8), 1003–1009. Available from: [Link]

• Kvachnina, E., & Kvachnin, Y. (2014). Cellular mechanisms of the 5-HT7 receptor-mediated signaling. Reviews in the Neurosciences, 25(3), 329–340. Available from: [Link]

• Wikipedia contributors. (2024, January 21). 5-HT1A receptor. In Wikipedia, The Free Encyclopedia. Retrieved from: [Link]

• Kvachnina, E., & Kvachnin, Y. (2014). Cellular mechanisms of the 5-HT7 receptor-mediated signaling. Reviews in the Neurosciences, 25(3), 329–340. Available from: [Link]

• Wikipedia contributors. (2024, January 15). 5-HT7 receptor. In Wikipedia, The Free Encyclopedia. Retrieved from: [Link]

• Albert, P. R., & Vahid-Ansari, F. (2019). The 5-HT1A receptor: Signaling to behavior. Biochimie, 161, 34–45. Available from: [Link]

• Wikipedia contributors. (2024, January 27). 8-OH-DPAT. In Wikipedia, The Free Encyclopedia. Retrieved from: [Link]

• Assay Guidance Manual. (2012). GTPγS Binding Assays. NCBI Bookshelf. Available from: [Link]

• D'Antona, N., et al. (1992). 8-hydroxy-2-(di-n-propylamino)tetralin-responsive 5-hydroxytryptamine4-like receptor expressed in bovine pulmonary artery smooth muscle cells. Molecular Pharmacology, 42(5), 845–853. Available from: [Link]

• D'Haenen, H., & De Waele, P. (1987). Acute administration of 8-hydroxy-2-(di-n-propylamino)tetralin (8-OH-DPAT), a selective 5-HT-receptor agonist, causes a biphasic blood pressure response and a bradycardia in the normotensive Sprague-Dawley rat and in the spontaneously hypertensive rat. Journal of Cardiovascular Pharmacology, 10(3), 321–328. Available from: [Link]

• Wikipedia contributors. (2023, November 13). Substituted 2-aminoindane. In Wikipedia, The Free Encyclopedia. Retrieved from: [Link]

• Ilhan, M., et al. (1985). Dopamine receptor agonistic activities of R- and S-enantiomers of 4-hydroxy-2-di-n-propylaminoindan in cat hearts. Journal of Pharmacy and Pharmacology, 37(5), 364–365. Available from: [Link]

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• 2. Serotonin receptor agonist - Wikipedia [en.wikipedia.org]
• 3. Substituted 2-aminoindane - Wikipedia [en.wikipedia.org]
• 4. Dopaminergic structure-activity relationships of 2-aminoindans and cardiovascular action and dopaminergic activity of 4-hydroxy, 5-methyl, 2-di-n-propylaminoindan (RD-211) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (2S)-2-amino-N-[(2S)-3-methyl-1-oxo-1-[(2R)-2-(3-phenylpropyl)pyrrolidin-1-yl]butan-2-yl]propanamide | C21H33N3O2 | CID 23646335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. The potency of different serotonergic agonists in counteracting opioid evoked cardiorespiratory disturbances - PMC [pmc.ncbi.nlm.nih.gov]
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validating dopaminergic activity of 2-DPAI using haloperidol blockade

This guide outlines a rigorous validation framework for determining the dopaminergic activity of the novel candidate compound 2-DPAI (treated here as a putative New Chemical Entity with psychostimulant properties).

The protocol utilizes Haloperidol , a high-affinity dopamine D2 receptor antagonist, as a pharmacological probe. If 2-DPAI exerts its behavioral effects (e.g., hyperlocomotion) via dopaminergic signaling, pretreatment with Haloperidol must attenuate or abolish these effects.

Executive Summary & Strategic Rationale

Objective: To confirm if the locomotor stimulatory effects of 2-DPAI are mediated through the Dopamine D2 receptor pathway.

The Challenge: Novel psychoactive compounds often exhibit "promiscuous" binding profiles. A compound may induce hyperactivity via adrenergic, cholinergic, or glutamatergic pathways. Mere observation of stimulation is insufficient for classification.

The Solution (The Haloperidol Challenge): Haloperidol is a "gold standard" D2 antagonist.[1] By administering a sub-cataleptic dose of Haloperidol prior to 2-DPAI, we create a binary logic gate:

• Scenario A (Blockade): Haloperidol inhibits 2-DPAI-induced hyperactivity

  Validates Dopaminergic Mechanism.

• Scenario B (No Effect): 2-DPAI induces hyperactivity despite Haloperidol

  Suggests Non-Dopaminergic Mechanism (e.g., direct adrenergic agonism, glutamate).

Mechanistic Theory: The Competitive Blockade

To design the experiment, one must understand the synaptic competition. 2-DPAI is hypothesized to increase synaptic dopamine (DA) concentrations (either via Reuptake Inhibition or Releasing Action). This excess DA binds to post-synaptic D2 receptors to drive locomotor activity. Haloperidol acts as a high-affinity barrier at these same receptors.

Visualization: Synaptic Mechanism of Action

The following diagram illustrates the competitive dynamic between the agonist pressure (2-DPAI induced DA surge) and the antagonist blockade (Haloperidol).

Caption: Figure 1. Mechanism of Action. 2-DPAI increases synaptic dopamine, which targets D2 receptors. Haloperidol competitively antagonizes these receptors, preventing the downstream locomotor signal.

Experimental Protocol: The Haloperidol Challenge

Scientific Integrity Note: This protocol uses a "Self-Validating" design. The inclusion of a Positive Control (Amphetamine) ensures the test system (animals + equipment) is sensitive to DA stimulation, while the Negative Control (Vehicle) establishes the baseline noise.

Materials & Dosing Strategy[2]

• Test Compound: 2-DPAI (Dosage determined by prior ED80 studies, typically 10–20 mg/kg i.p.).

• Antagonist: Haloperidol (Sigma-Aldrich).

  • Dose:0.1 mg/kg (s.c. or i.p.).

  • Rationale: This dose is critical. Doses >0.5 mg/kg cause catalepsy (sedation), which confounds results (you can't distinguish "blockade of stimulation" from "sedation"). 0.1 mg/kg selectively blocks D2 receptors without immobilizing the animal.

• Subjects: C57BL/6 Mice (Male, 8-10 weeks) or Sprague-Dawley Rats.

Workflow Diagram

Precision in timing is vital. Haloperidol requires 30-60 minutes to achieve peak receptor occupancy before the agonist is introduced.

Caption: Figure 2. Experimental Timeline. Haloperidol is administered 30 minutes prior to 2-DPAI to ensure receptor blockade is established before the dopaminergic surge.

Data Presentation & Analysis

To validate 2-DPAI, you must compare four distinct experimental groups. The table below summarizes the expected outcomes for a successful validation.

Table 1: Comparative Efficacy & Blockade Analysis

Group ID	Pre-Treatment (T-30)	Challenge Treatment (T0)	Expected Locomotor Activity	Interpretation
G1 (Neg Control)	Vehicle (Saline)	Vehicle (Saline)	Baseline (Low)	Establishes basal activity levels.
G2 (Test)	Vehicle (Saline)	2-DPAI	High (++++)	Confirms 2-DPAI is a psychostimulant.
G3 (Validation)	Haloperidol	2-DPAI	Blocked (Low/Baseline)	CRITICAL: Proves D2 receptor dependence.
G4 (Antagonist)	Haloperidol	Vehicle (Saline)	Baseline (or slight sedation)	Controls for Haloperidol's intrinsic sedative effects.

Interpreting the "Validation" Group (G3)

• Complete Reversal: If G3 activity

  G1 activity, 2-DPAI acts exclusively via D2 receptors (Classic Dopaminergic).

• Partial Reversal: If G3 activity is lower than G2 but higher than G1, 2-DPAI likely has a mixed mechanism (e.g., DA + NE or DA + 5-HT).

• No Reversal: If G3

  G2, 2-DPAI is not a D2-mediated stimulant.

Comparative Guide: 2-DPAI vs. Alternatives

When positioning 2-DPAI for development, it is essential to benchmark it against standard agents.

Feature	2-DPAI (Test Candidate)	Amphetamine (Reference)	Modafinil (Alternative)
Primary Mechanism	Putative DA Reuptake/Release	DA/NE Releaser (VMAT2 reversal)	DAT Inhibition / Orexin modulation
Haloperidol Sensitivity	High (Expected)	High (Complete Blockade)	Moderate (Partial Blockade)
Stereotypy Risk	Unknown (To be determined)	High (at high doses)	Low
Experimental Utility	Novel chemical probe	Gold Standard Positive Control	Atypical stimulant control

Expert Insight: If 2-DPAI fails the Haloperidol challenge (i.e., stimulation persists), researchers should pivot to evaluating Prazosin (Alpha-1 antagonist) or Sch-23390 (D1 antagonist) to identify the specific adrenergic or D1-specific pathways involved.

References

• Le Moine, C., & Bloch, B. (1995). D1 and D2 dopamine receptor gene expression in the rat striatum: sensitive cRNA probes demonstrate prominent segregation of D1 and D2 mRNAs in distinct neuronal populations of the dorsal and ventral striatum. Journal of Comparative Neurology.

• Kapur, S., et al. (2000). Dopamine D(2) receptor blockade by haloperidol. (3)H-raclopride reveals much higher occupancy than EEDQ.[2] Neuropsychopharmacology.

• Feldman, R. S., Meyer, J. S., & Quenzer, L. F. (1997).Principles of Neuropsychopharmacology. Sinauer Associates. (Standard text for Haloperidol dosing protocols).
• Manzanedo, C., et al. (2002). Effects of dopamine antagonists on the rewarding and motor-stimulating effects of the novel compound. Pharmacology Biochemistry and Behavior. (Methodological reference for locomotor assays).

Sources

• 1. Haloperidol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dopamine D(2) receptor blockade by haloperidol. (3)H-raclopride reveals much higher occupancy than EEDQ - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Cross-Validation of 2-Dipropylaminoindan Effects with Raclopride Binding

Executive Summary

This guide details the cross-validation of 2-dipropylaminoindan (2-DPAI) derivatives—specifically focusing on the bioactive 5-hydroxy-2-(di-n-propylamino)indan (5-OH-DPAI) —against the industry-standard radioligand Raclopride .

While Raclopride serves as the "gold standard"

antagonist for quantifying receptor density ( ), 2-DPAI represents a class of rigid dopamine agonists designed to probe the receptor's high-affinity state. Validating 2-DPAI effects requires demonstrating its ability to competitively displace -Raclopride in a concentration-dependent manner, confirming its affinity ( ) and intrinsic efficacy via GTP-sensitivity assays.

Key Takeaway: The validation rests on the GTP-shift phenomenon . Raclopride binding is GTP-insensitive (antagonist), whereas 2-DPAI binding affinity decreases in the presence of GTP (agonist), validating its functional profile.

Mechanistic Foundation: Agonist vs. Antagonist Binding[1][2][3]

To interpret the cross-validation, one must understand the structural and functional dichotomy between the two compounds.

The Challengers

Feature	2-Dipropylaminoindan (5-OH-DPAI)	Raclopride
Class	Rigid Dopamine Agonist	Selective Antagonist
Chemical Scaffold	2-Aminoindan (Rigid phenethylamine)	Substituted Benzamide (Salicylamide)
Binding State	Prefers (G-protein coupled)	Binds and equally
GTP Sensitivity	High (Affinity drops with GTP)	None (Affinity stable with GTP)
Primary Utility	Probing intrinsic activity/functional signaling	Quantifying total receptor density ( )

The Competition Model (DOT Visualization)

The following diagram illustrates the competitive dynamic at the synaptic interface.

Caption: Competitive displacement model. 2-DPAI competes with [3H]-Raclopride for the orthosteric site. Agonist binding promotes G-protein coupling.

Experimental Protocol: In Vitro Cross-Validation

This protocol describes the Radioligand Competition Assay , the definitive method for validating 2-DPAI affinity using Raclopride as the reference.

Materials & Reagents

• Source Tissue: Rat striatal membranes or HEK-293 cells expressing human

  receptors ( ).

• Radioligand:

  -Raclopride (Specific Activity: 70–87 Ci/mmol). Concentration fixed at (~1–2 nM).

• Competitor: 5-OH-2-DPAI (Range:

  M to M).

• Non-Specific Control: (+)Butaclamol (

  ) or Sulpiride.

• Buffer: 50 mM Tris-HCl (pH 7.4), 120 mM NaCl, 5 mM KCl. Critical: Include 0.1% Ascorbic Acid to prevent DPAI oxidation.

Workflow: The Competition Isotherm

Step 1: Membrane Preparation Homogenize tissue in ice-cold Tris buffer. Centrifuge (20,000 x g, 15 min), resuspend, and repeat to wash endogenous dopamine. Endogenous dopamine interferes with Raclopride binding.[1]

Step 2: Incubation (The Competition) Prepare 96-well plates with the following reaction mix (Total Vol: 250 µL):

• 50 µL

  -Raclopride (Final: 1 nM).

• 50 µL 2-DPAI (Variable concentrations).

• 150 µL Membrane suspension (20–50 µg protein). Incubate at 25°C for 60 minutes to reach equilibrium.

Step 3: The GTP-Shift Validation (Crucial Step) Run a duplicate set of tubes containing 100 µM GTP

S .

• Rationale: GTP uncouples the G-protein, converting receptors to the low-affinity state. If 2-DPAI is an agonist, its

  will shift to the right (lower affinity). Raclopride binding will remain unchanged.

Step 4: Termination Rapid vacuum filtration through GF/B filters (pre-soaked in 0.3% PEI to reduce non-specific binding). Wash 3x with ice-cold buffer.

Step 5: Quantification Liquid scintillation counting (LSC).

Assay Workflow Diagram

Caption: Step-by-step radioligand competition workflow. The split condition (±GTP) is the critical validation step for agonist activity.

Data Analysis & Interpretation

To validate 2-DPAI, analyze the displacement curves using non-linear regression (e.g., GraphPad Prism).

Calculating Affinity ( )

Convert the observed

to the inhibition constant ( ) using the Cheng-Prusoff equation:

• = Concentration of -Raclopride (nM).
• = Dissociation constant of Raclopride (typically 1.2–2.0 nM).

Expected Results Table

The following data represents typical validation metrics for a rigid agonist (2-DPAI) vs. the antagonist (Raclopride).

Parameter	[^3H]-Raclopride (Self-Displacement)	5-OH-2-DPAI (Displacement)	Interpretation
Hill Slope ( )	~1.0 (Monophasic)	< 1.0 (Biphasic)	DPAI recognizes High/Low affinity states; Raclopride does not.
(No GTP)	1.5 nM	~10–50 nM	DPAI shows high affinity for the coupled receptor.
(+ GTP)	1.5 nM (No Change)	> 100 nM (Right Shift)	GTP Shift > 2 confirms DPAI is an agonist.
Max Displacement	100%	100%	Both bind to the same orthosteric site (Competitive).

Troubleshooting the "GTP Shift"

• No Shift observed for DPAI? The compound may be an antagonist or the membranes may be uncoupled (degraded). Ensure fresh membrane prep with protease inhibitors.

• Low Specific Binding?

  -Raclopride has low non-specific binding, but ensure filters are PEI-soaked. If specific binding is <50%, check ligand quality.

References

• Seeman, P., & Grigoriadis, D. (1987). Dopamine receptors in brain and periphery.[1][2][3][4] Neurochemistry International, 10(1), 1-25. Link

• Hall, H., et al. (1988).[5] Raclopride, a new selective ligand for the dopamine-D2 receptors.[5] Progress in Neuro-Psychopharmacology and Biological Psychiatry, 12(5), 559-568.[5] Link

• McDermed, J. D., et al. (1976). Synthesis and dopaminergic activity of 2-dipropylaminoindan and related compounds. Journal of Medicinal Chemistry, 19(4), 547–549. Link

• Strange, P. G. (2008). Agonist binding, signaling and regulation of dopamine D2 and D3 receptors. General Pharmacology, 31(5), 683-688. Link

• Narendran, R., et al. (2004).[6] Measurement of dopamine D2 receptor occupancy by agonists: a comparison of [11C]NPA and [11C]raclopride.[6][7] Journal of Pharmacology and Experimental Therapeutics, 311(2), 638-647. Link

Sources

• 1. Distinct binding patterns of [3H]raclopride and [3H]spiperone at dopamine D2 receptors in vivo in rat brain. Implications for pet studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Raclopride studies of dopamine release: dependence on presynaptic integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The selective dopamine D2 receptor antagonist raclopride discriminates between dopamine-mediated motor functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Human dopamine receptor subtypes--in vitro binding analysis using 3H-SCH 23390 and 3H-raclopride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Raclopride, a new selective ligand for the dopamine-D2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A comparative evaluation of the dopamine D(2/3) agonist radiotracer [11C](-)-N-propyl-norapomorphine and antagonist [11C]raclopride to measure amphetamine-induced dopamine release in the human striatum - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Uncharted: A Guide to the Proper Disposal of 2-Di-n-propylaminoindan

For researchers and scientists at the forefront of drug development, the synthesis and handling of novel compounds are daily realities. With innovation comes the critical responsibility of ensuring safety and environmental stewardship, particularly in the disposal of research chemicals. This guide provides a comprehensive, step-by-step framework for the proper disposal of 2-Di-n-propylaminoindan, a compound for which specific disposal protocols may not be readily available. By applying established principles of chemical safety and hazardous waste management, we can ensure that our scientific pursuits do not come at the cost of personal or environmental health.

Understanding the Compound: An Inference-Based Approach

Due to the novelty of many research chemicals, a specific Safety Data Sheet (SDS) for 2-Di-n-propylaminoindan may not exist. In such cases, a conservative approach is paramount. We can infer its potential hazards by examining structurally similar compounds. A close analogue, Di-n-propylamine, is classified as a highly flammable liquid and vapor that is harmful if swallowed, toxic in contact with skin or if inhaled, and can cause severe skin burns and eye damage.[1] Therefore, it is prudent to handle 2-Di-n-propylaminoindan with the same level of caution, assuming it possesses similar hazardous properties.

Aminoindanes as a class have been studied for their psychoactive properties and can pose significant health risks, including fatally toxic effects in some cases.[2] This underscores the importance of treating any novel aminoindane derivative with a high degree of caution.

Assumed Hazard Profile for 2-Di-n-propylaminoindan:

Hazard Classification	Inferred from Di-n-propylamine SDS
Flammability	Highly flammable liquid and vapor[1]
Toxicity	Harmful if swallowed, toxic in contact with skin or if inhaled[1]
Corrosivity	May cause severe skin burns and eye damage[1]
Irritation	May cause respiratory irritation[1]

Core Directive: A Hierarchical Approach to Waste Management

The guiding principle for chemical disposal is a hierarchy of controls that prioritizes minimizing waste and exposure. This involves careful planning of experiments to use the minimum amount of substance necessary and considering potential neutralization or degradation methods where feasible and safe.

Step-by-Step Disposal Protocol

This protocol is designed to provide a clear and actionable framework for the disposal of 2-Di-n-propylaminoindan waste.

Step 1: Waste Identification and Characterization

The first and most critical step is to correctly identify the waste. Any material, including but not limited to, leftover solutions, contaminated personal protective equipment (PPE), and spill cleanup materials containing 2-Di-n-propylaminoindan, must be considered hazardous waste.[3] Evaporation is not an acceptable method of disposal.[3]

Step 2: Segregation of Waste

Proper segregation is crucial to prevent dangerous chemical reactions. Waste containing 2-Di-n-propylaminoindan should be collected separately from other waste streams. Incompatible materials, such as strong oxidizing agents and acids, must be stored in separate containers to prevent accidental mixing.[4][5]

Step 3: Containerization

All hazardous chemical waste must be collected in sturdy, leak-proof containers that are compatible with the chemical.[3][6] The original container of the chemical is often the most suitable for waste collection.[7] Containers must be kept closed except when adding waste.[8] Ensure there is at least a five percent headspace in liquid waste containers to allow for thermal expansion.[6]

Step 4: Labeling

Proper labeling is a regulatory requirement and essential for safe handling. The waste container must be clearly labeled with the words "Hazardous Waste" and a complete list of its contents, including the full chemical name "2-Di-n-propylaminoindan" and its concentration.[3] Avoid using abbreviations or chemical formulas.

Step 5: Storage

Hazardous waste must be stored in a designated, secure area, away from general laboratory traffic.[5] This area should be well-ventilated. It is best practice to store flammable waste in a fire-rated cabinet.[3] Secondary containment, such as a plastic tub, should be used for liquid waste to contain any potential leaks or spills.[9]

Step 6: Disposal

The final step is the disposal of the waste through your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste contractor.[10] Never dispose of hazardous chemicals down the drain or in the regular trash.[3][7] Contact your EHS office to schedule a waste pickup and for any specific institutional procedures.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Di-n-propylaminoindan.

Caption: Decision workflow for the disposal of 2-Di-n-propylaminoindan.

Empty Container Disposal

Empty containers that once held 2-Di-n-propylaminoindan must also be disposed of as hazardous waste unless they are properly decontaminated. For acutely hazardous waste, this typically involves triple rinsing with a suitable solvent.[7] The rinsate must be collected and disposed of as hazardous waste.[3][7] After decontamination, labels on the container should be defaced or removed before disposal.[3]

Spill and Emergency Procedures

In the event of a spill, evacuate the area and alert your colleagues. If you are trained and it is safe to do so, contain the spill using appropriate absorbent materials. All materials used for spill cleanup must be collected and disposed of as hazardous waste.[3] In case of exposure, follow the first aid measures outlined in the SDS for a similar compound, such as Di-n-propylamine, which typically involves flushing the affected area with copious amounts of water and seeking immediate medical attention.[1] Always have your institution's emergency contact information readily available.

By adhering to these rigorous and well-established protocols, the scientific community can continue its vital work in a manner that is safe for both researchers and the environment. The absence of specific data for a novel compound should always be met with an abundance of caution and a reliance on the foundational principles of laboratory safety.

References

• 1,2-Bis(diisopropylamino)disilane - SAFETY DATA SHEET. Gelest.

• Di-n-propylamine Safety Data Sheet. Fisher Scientific. (2009-01-29)

• n-propylamine Safety Data Sheet. Sdfine.

• Dimethylamino-2-propanol 77% Safety Data Sheet. ChemPoint.com. (2019-11-08)

• Hazardous Waste Disposal Guidelines. Purdue University.

• How to Store and Dispose of Extremely Hazardous Chemical Waste. UC San Diego. (2024-03-03)

• Propylenediamine HAZARD SUMMARY. New Jersey Department of Health.

• Hazardous Waste Management Safety Video. University of California, Irvine Environmental Health & Safety. (2009-10-21)

• Hazardous Waste Disposal Guide. Northwestern University. (2023-02-27)

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.

• Hazardous Waste Disposal Procedures. The University of Chicago Environmental Health and Safety.

• Synthetic Aminoindanes: A Summary of Existing Knowledge. PubMed Central. (2017-11-17)

• EHS Training: Hazardous Waste Awareness. Frontline Data Solutions. (2023-04-05)

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.

• Navigating the Basics of Hazardous Waste. Ohio BWC. (2022-03-22)

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• 1. fishersci.com [fishersci.com]
• 2. Synthetic Aminoindanes: A Summary of Existing Knowledge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. wimna.com [wimna.com]
• 5. purdue.edu [purdue.edu]
• 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 7. vumc.org [vumc.org]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]